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Compound of Interest

Compound Name: 2-Bromo-4-iodophenol

Cat. No.: B155161 Get Quote

An In-depth Technical Guide to 2-Bromo-4-iodophenol

CAS Number: 133430-98-5

This technical guide provides a comprehensive overview of 2-Bromo-4-iodophenol, a
halogenated phenol of significant interest in synthetic chemistry and drug discovery. It is

intended for researchers, scientists, and professionals in the field of drug development, offering

detailed information on its properties, synthesis, and potential applications.

Chemical and Physical Properties
2-Bromo-4-iodophenol is an organic compound characterized by a phenol ring substituted

with both a bromine and an iodine atom.[1] This di-halogenated structure provides distinct

reactive sites, making it a versatile intermediate in organic synthesis.[1] The compound

typically appears as a solid at room temperature.

Table 1: Physicochemical Properties of 2-Bromo-4-iodophenol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b155161?utm_src=pdf-interest
https://www.benchchem.com/product/b155161?utm_src=pdf-body
https://www.benchchem.com/product/b155161?utm_src=pdf-body
https://www.benchchem.com/product/b155161?utm_src=pdf-body
https://cymitquimica.com/cas/133430-98-5/
https://cymitquimica.com/cas/133430-98-5/
https://www.benchchem.com/product/b155161?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 133430-98-5 [1][2][3][4][5]

Molecular Formula C₆H₄BrIO [2][3][4]

Molecular Weight 298.90 g/mol [2][4]

IUPAC Name 2-bromo-4-iodophenol [4]

Melting Point 51 °C

Boiling Point 280.0 ± 30.0 °C at 760 mmHg

Physical Form Solid

InChI Key
PEAOEILWTHNQKK-

UHFFFAOYSA-N
[4]

SMILES C1=CC(=C(C=C1I)Br)O [2][4]

Synthesis and Reactivity
The presence of two different halogen atoms (bromine and iodine) on the phenol ring allows for

selective functionalization. The iodine atom is generally more reactive in transition metal-

catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck couplings), enabling the

introduction of various substituents at the C4 position. The less reactive bromine atom at the

C2 position can then be targeted in a subsequent reaction step. This differential reactivity

makes 2-Bromo-4-iodophenol a valuable building block for constructing complex molecular

architectures.[6][7]

While a specific, detailed synthesis protocol for 2-Bromo-4-iodophenol is not readily available

in the public domain, a plausible synthetic route would involve the selective halogenation of a

phenol precursor. A general workflow for such a synthesis is depicted below.

4-Iodophenol
Brominating Agent

(e.g., NBS, Br₂)
in Solvent

2-Bromo-4-iodophenol Work-up &
Column Chromatography
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Click to download full resolution via product page

Caption: Plausible synthetic workflow for 2-Bromo-4-iodophenol.

Applications in Research and Drug Development
2-Bromo-4-iodophenol serves as a key intermediate in the synthesis of pharmaceuticals and

other bioactive molecules.[1][2] Its utility is highlighted by its role as a reactant in the

preparation of complex heterocyclic systems like tetracyclic chromeno-indoles.[5] One notable

application is its use as an intermediate in the synthesis of Donepezil, a medication used for

treating Alzheimer's disease.[2]

The compound's value in drug discovery stems from its role as a versatile scaffold. The

hydroxyl group and the two distinct halogen atoms can be modified to create a library of

derivatives for structure-activity relationship (SAR) studies.
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Selective Cross-Coupling Reactions

2-Bromo-4-iodophenol

Suzuki Coupling
(Boronic Acid)

Reacts via (at Iodine)

Sonogashira Coupling
(Alkyne)

Reacts via (at Iodine)

Heck Coupling
(Alkene)

Reacts via (at Iodine)

Aryl/Alkenyl/Alkynyl
Substituted Intermediate

Further Derivatization
(e.g., at Bromine or OH group)

Undergoes

Complex Drug Candidate

To yield

Click to download full resolution via product page

Caption: Use of 2-Bromo-4-iodophenol in medicinal chemistry workflows.

Biological Activity and Potential Signaling Pathways
While specific studies on the biological activity of 2-Bromo-4-iodophenol are limited, the

broader class of bromophenols, often found in marine algae, is known for a wide range of

biological activities, including antimicrobial, antioxidant, anticancer, and anti-diabetic properties.

[8][9][10] The bioactivity is closely linked to the number and position of the bromine and

hydroxyl groups on the aromatic ring.[8]
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Some bromophenols are known to exert their antioxidant effects by modulating cellular

signaling pathways.[8] For instance, they may activate the Nrf2 (Nuclear factor erythroid 2-

related factor 2) pathway, a key regulator of the cellular antioxidant response.
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Caption: Potential Nrf2-mediated antioxidant pathway for bromophenols.

Experimental Protocols
General Protocol for a Suzuki Cross-Coupling Reaction
This protocol provides a general methodology for the Suzuki cross-coupling reaction, a

common application for aryl halides like 2-Bromo-4-iodophenol.

Reactant Preparation: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon

or nitrogen), combine 2-Bromo-4-iodophenol (1 equivalent), an arylboronic acid (1.1-1.5

equivalents), and a palladium catalyst such as Pd(PPh₃)₄ (0.01-0.05 equivalents).

Solvent and Base Addition: Add a suitable degassed solvent (e.g., a mixture of toluene and

water, or dioxane) and a base (e.g., K₂CO₃, Cs₂CO₃, 2-3 equivalents).

Reaction Execution: Heat the reaction mixture with stirring at a temperature typically ranging

from 80 to 110 °C. Monitor the reaction progress using an appropriate analytical technique

like Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-

MS).

Work-up and Purification: Upon completion, cool the reaction mixture to room temperature.

Dilute with water and extract with an organic solvent (e.g., ethyl acetate). Wash the

combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and

concentrate under reduced pressure.
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Isolation: Purify the crude product by column chromatography on silica gel to yield the

desired coupled product.

Safety and Handling
2-Bromo-4-iodophenol should be handled with appropriate safety precautions in a well-

ventilated fume hood. It is classified as harmful and an irritant.

Table 2: GHS Safety Information

Category Information Reference(s)

Pictograms GHS07 (Harmful/Irritant)

Signal Word Warning

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[4]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P280: Wear protective

gloves/protective clothing/eye

protection/face

protection.P302+P352: IF ON

SKIN: Wash with plenty of

soap and

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by

the supplier. The compound should be stored at 4°C, protected from light, and under a nitrogen

atmosphere.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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